Cas no 372-37-2 (Butanoic acid,4-fluoro-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,4-fluoro-3-oxo-, ethyl ester
• CAS No: 372-37-2
• MF: C₆H₉FO₃
• MW: 148.132265806198
• MDL: MFCD01672894
• CID: 306838
• PubChem ID: 9744
• Update Time: 2025-07-31

Butanoic acid,4-fluoro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-fluoro-3-oxo-, ethyl ester
• ethyl 4-fluoro-3-oxobutanoate
• Acetoaceticacid, 4-fluoro-, ethyl ester (7CI,8CI)
• Ethyl g-fluoroacetoacetate
• NSC 523377
• Butanoic acid, 4-fluoro-3-oxo-, ethyl ester
• A858173
• DTXSID30190685
• WLN: F1V1VO2
• 372-37-2
• ACETOACETIC ACID, 4-FLUORO-, ETHYL ESTER
• ETHYLG-FLUOROACETOACETATE
• KQBYNGJTZNCQCO-UHFFFAOYSA-N
• Ethyl .omega.-(fluoroaceto)acetate
• NSC523377
• 4-03-00-01546 (Beilstein Handbook Reference)
• ethyl 4-fluoro-3-oxo-butanoate
• Ethyl omega-fluoroacetoacetate
• AKOS006279276
• ethyl fluoroacetoacetate
• ethyl4-fluoro-3-oxobutanoate
• Y36C4L3UZ4
• BRN 1761273
• Ethyl 4-fluoroacetoacetate
• NSC-523377
• UNII-Y36C4L3UZ4
• Ethyl 4-(fluoroaceto)acetate
• SCHEMBL1568475

• MDL： MFCD01672894
• Inchi： 1S/C6H9FO3/c1-2-10-6(9)3-5(8)4-7/h2-4H2,1H3
• InChI Key： KQBYNGJTZNCQCO-UHFFFAOYSA-N
• SMILES： FCC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 148.054
• Monoisotopic Mass: 148.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.108
• Boiling Point: 178.5°Cat760mmHg
• Flash Point: 60.5°C
• PSA: 43.37000
• LogP: 0.47820